Cas no 2149598-64-9 (4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile)

• Product Name: 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile
• CAS No: 2149598-64-9
• MF: C₉H₆Cl₂FNO
• MW: 234.054443836212
• CID: 5729468
• PubChem ID: 137958568
• Update Time: 2026-03-11

4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2149598-64-9
• 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile
• MFCD30830090
• AKOS037653661
• 2-(4,6-dichloro-2-fluoro-3-methoxyphenyl)acetonitrile
• JS-5289
• Benzeneacetonitrile, 4,6-dichloro-2-fluoro-3-methoxy-

• Inchi： 1S/C9H6Cl2FNO/c1-14-9-7(11)4-6(10)5(2-3-13)8(9)12/h4H,2H2,1H3
• InChI Key： MEBBOUVUKRHSGX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1CC#N)F)OC)Cl

Computed Properties

• Exact Mass: 232.9810474g/mol
• Monoisotopic Mass: 232.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Additional information on 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile

Comprehensive Overview of 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile (CAS No. 2149598-64-9)

4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile (CAS No. 2149598-64-9) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenylacetonitriles, which are increasingly studied for their potential in drug discovery and material science. The presence of dichloro, fluoro, and methoxy substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile has surged due to their role in developing novel active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential as a building block for small-molecule drugs targeting metabolic disorders and inflammatory diseases. The compound's electron-withdrawing groups contribute to its stability and compatibility with cross-coupling reactions, a hot topic in modern green chemistry and sustainable synthesis.

The synthesis of CAS 2149598-64-9 typically involves multi-step processes, including halogenation, etherification, and cyanation reactions. Its purity and yield are critical factors for downstream applications, driving innovations in chromatographic purification and crystallization techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the growing industry focus on quality control and regulatory compliance.

Beyond pharmaceuticals, 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile has garnered attention in agrochemical research, where its derivatives are explored as potential pesticide intermediates. The fluoro and methoxy moieties may enhance bioavailability and environmental persistence, aligning with trends in precision agriculture. However, researchers emphasize the need for eco-friendly modifications to balance efficacy and ecological impact—a key concern in circular economy discussions.

From a commercial perspective, suppliers of CAS 2149598-64-9 highlight its high-purity grades (>98%) for R&D applications. The compound's storage conditions—typically under inert atmospheres at low temperatures—reflect the broader industry shift toward stable specialty chemicals. Market analysts note rising inquiries about scalable synthesis protocols, reflecting the compound's transition from lab-scale to potential industrial production.

In computational chemistry, 4,6-Dichloro-2-fluoro-3-methoxyphenylacetonitrile serves as a model for studying substituent effects on aromatic systems. Molecular docking simulations leverage its structure to predict interactions with biological targets, a methodology gaining traction in AI-driven drug discovery. This intersects with the booming interest in machine learning for chemical property prediction, frequently searched in academic and industrial forums.

Regulatory-wise, proper handling of halogenated nitriles requires adherence to GLP standards and REACH guidelines. Safety data sheets (SDS) for this compound emphasize standard organic lab precautions, avoiding classification as hazardous under normal use. This positions it favorably compared to more reactive analogs in the context of laboratory safety innovations.

Future research directions for 2149598-64-9 may explore its utility in photoactive materials or catalysis, given the current scientific emphasis on energy-efficient processes. Patent landscapes reveal growing IP activity around similar polyhalogenated aromatics, suggesting sustained commercial relevance. As synthetic methodologies advance—particularly in flow chemistry and electrochemical synthesis—this compound's accessibility and application scope are expected to expand significantly.